Cas no 1178447-00-1 (1-(2-Methoxyphenyl)propane-2-thiol)

• Product Name: 1-(2-Methoxyphenyl)propane-2-thiol
• CAS No: 1178447-00-1
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5697893
• PubChem ID: 60928872
• Update Time: 2025-06-24

1-(2-Methoxyphenyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)propane-2-thiol
• 1178447-00-1
• EN300-1289466
• Benzeneethanethiol, 2-methoxy-α-methyl-
• 1-(2-Methoxyphenyl)propane-2-thiol

• Inchi： 1S/C10H14OS/c1-8(12)7-9-5-3-4-6-10(9)11-2/h3-6,8,12H,7H2,1-2H3
• InChI Key： ULAATGSCZLBFOX-UHFFFAOYSA-N
• SMILES： SC(C)CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 261.8±23.0 °C(Predicted)
• pka: 10.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-Methoxyphenyl)propane-2-thiol

Professional Introduction to Compound with CAS No. 1178447-00-1 and Product Name: 1-(2-Methoxyphenyl)propane-2-thiol

The compound with the CAS number 1178447-00-1 and the product name 1-(2-Methoxyphenyl)propane-2-thiol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

1-(2-Methoxyphenyl)propane-2-thiol is a sulfur-containing heterocyclic compound that belongs to the class of thiol derivatives. The presence of a methoxy group at the para position of the phenyl ring and a thiol group at the second carbon of the propane chain imparts distinct reactivity and binding capabilities. This molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules with therapeutic potential.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-(2-Methoxyphenyl)propane-2-thiol. Its thiol moiety, known for its nucleophilic character, allows for interactions with various biological targets, including enzymes and proteins involved in signal transduction and metabolic pathways. This has led to investigations into its potential role in modulating these pathways, which could have implications for treating a range of diseases.

One of the most compelling aspects of 1-(2-Methoxyphenyl)propane-2-thiol is its versatility in chemical modifications. The methoxy group on the phenyl ring can be further functionalized through reactions such as etherification or sulfonation, while the thiol group can undergo oxidation to form disulfides or conjugation with other biomolecules. These modifications open up numerous possibilities for designing derivatives with enhanced pharmacological activity or improved pharmacokinetic profiles.

Recent studies have begun to unravel the biological significance of 1-(2-Methoxyphenyl)propane-2-thiol in cellular processes. Research indicates that this compound may interact with thioredoxin reductase, an enzyme crucial for maintaining redox balance in cells. By modulating the activity of thioredoxin reductase, 1-(2-Methoxyphenyl)propane-2-thiol could potentially influence oxidative stress responses and thereby play a role in protecting against oxidative damage associated with aging and various pathological conditions.

Furthermore, the structural features of 1-(2-Methoxyphenyl)propane-2-thiol make it an attractive candidate for developing novel therapeutic agents. Its ability to cross-react with biological molecules suggests that it could be used to create targeted therapies for specific diseases. For instance, its interaction with certain enzymes might allow it to act as an inhibitor or modulator in pathways relevant to neurological disorders, cancer, or inflammatory conditions.

The synthesis of 1-(2-Methoxyphenyl)propane-2-thiol has also been optimized for industrial-scale production. Advances in synthetic methodologies have enabled more efficient and cost-effective methods for producing this compound in large quantities. This scalability is crucial for advancing preclinical studies and eventually transitioning to clinical trials where larger amounts of high-purity material are required.

In conclusion, 1-(2-Methoxyphenyl)propane-2-thiol (CAS No. 1178447-00-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological interactions make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its potential, this compound is poised to play an increasingly important role in future therapeutic strategies.